1-tert-butyl-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one

Specification

• CAS No.: 1105196-44-8
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1-tert-butyl-4-methyl-6H-pyrazolo[3,4-d]pyridazin-7-one
• Standard InChI: InChI=1S/C10H14N4O/c1-6-7-5-11-14(10(2,3)4)8(7)9(15)13-12-6/h5H,1-4H3,(H,13,15)
• Standard InChI Key: BZFQZARONURLLI-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)C2=C1C=NN2C(C)(C)C
• Canonical SMILES: CC1=NNC(=O)C2=C1C=NN2C(C)(C)C

Introduction

1-tert-butyl-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one is a synthetic organic compound with the CAS number 1105196-44-8. It is a member of the pyrazolo[3,4-d]pyridazin-7-one class of compounds, which are known for their diverse biological activities. This compound is often used as a building block in organic synthesis due to its unique structure and potential pharmacological properties.

Synonyms and Identifiers

• CAS Number: 1105196-44-8

• PubChem CID: 33677361

• InChI: InChI=1S/C10H14N4O/c1-6-7-5-11-14(10(2,3)4)8(7)9(15)13-12-6/h5H,1-4H3,(H,13,15)

• InChIKey: BZFQZARONURLLI-UHFFFAOYSA-N

• SMILES: CC1=NNC(=O)C2=C1C=NN2C(C)(C)C

Synthesis and Preparation

The synthesis of 1-tert-butyl-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one typically involves multi-step reactions that require careful control of conditions to achieve high yields and purity. While specific synthesis protocols for this compound are not widely detailed in the available literature, it is often prepared using methods similar to those for related pyrazolo[3,4-d]pyridazin-7-one derivatives.

Biological and Pharmacological Activities

Although specific biological activities of 1-tert-butyl-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one have not been extensively reported, compounds within the pyrazolo[3,4-d]pyridazin-7-one class are generally explored for their potential in medicinal chemistry due to their structural similarity to known bioactive molecules.

Applications and Uses

This compound is primarily used as a building block in organic synthesis, particularly in the development of pharmaceutical candidates. Its unique structure makes it a valuable intermediate for constructing more complex molecules with potential therapeutic applications.

Storage and Handling

1-tert-butyl-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one should be stored at room temperature, away from moisture and light. It is intended for use in research and development settings only and should not be used as a pharmaceutical or food additive without proper testing and regulatory approval.